2-(4-Carboxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 4-(4-oxo-1H-pyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H9NO3/c14-10-5-6-13-11(7-10)8-1-3-9(4-2-8)12(15)16/h1-7H,(H,13,14)(H,15,16)
• InChI Key: WLJPEXBORICYCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)C=CN2)C(=O)O
• Molecular Formula: C12H9NO3
• DSSTOX Substance ID: DTXSID40692544
• Molecular Weight: 215.20 g/mol
• CAS RN: 1261991-53-0

Description

2-(4-Carboxyphenyl)-4-hydroxypyridine (2-CP4HP) is a heterocyclic compound that is widely used in scientific research and laboratory experiments. It is a yellowish-orange crystalline solid with a molecular weight of 205.2 g/mol. 2-CP4HP has a variety of applications in the scientific community because of its unique and versatile properties.

Scientific Research Applications

2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has a wide range of applications in scientific research, including in the fields of biochemistry, molecular biology, and pharmacology. It is commonly used in the study of enzyme kinetics, protein-ligand interactions, and drug-protein interactions. Additionally, 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has been used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules. It has also been used in the study of cell signaling pathways and in the development of new drugs.

Mechanism of Action

2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% is believed to interact with proteins and other molecules through a variety of mechanisms. It has been shown to interact with both hydrophobic and hydrophilic residues in proteins, and to bind to both positively and negatively charged residues. Additionally, 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has been shown to interact with the active sites of enzymes, and to form hydrogen bonds with amino acid side chains.
Biochemical and Physiological Effects
2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has been shown to inhibit the activity of certain proteins, such as the pro-inflammatory cytokine interleukin-6 (IL-6). Additionally, 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has been shown to have anti-inflammatory and anti-oxidant effects, and to reduce the production of reactive oxygen species (ROS).
Advantages and Limitations for Laboratory Experiments
2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% has several advantages for laboratory experiments. It is a relatively stable compound, with a long shelf-life, and it is easy to synthesize and purify. Additionally, 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% can be used in a variety of experiments, including enzyme kinetics, protein-ligand interactions, and drug-protein interactions. However, 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% is not a highly potent compound, and its effects may be limited in certain experiments.

Future Directions

There are a number of potential future directions for research involving 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95%. These include the development of new drugs and drug delivery systems based on 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95%, the investigation of its effects on other enzymes and proteins, and the development of new ways to synthesize and purify the compound. Additionally, further research into the mechanism of action of 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% could provide insight into its potential therapeutic applications. Finally, further research into the biochemical and physiological effects of 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% could provide insight into its potential uses in the treatment of various diseases and disorders.

Synthesis Methods

2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% can be synthesized through a variety of methods, including the reaction of 4-chloro-2-hydroxybenzaldehyde with 4-hydroxy-2-pyridinecarboxylic acid in the presence of a base. This reaction is known as the Knoevenagel condensation and produces 2-(4-Carboxyphenyl)-4-hydroxypyridine, 95% as the major product. The reaction is typically conducted in an inert solvent such as ethanol, and the reaction conditions can be adjusted to optimize the yield. Other methods of synthesis include the reaction of 4-chloro-2-hydroxybenzaldehyde with 4-hydroxy-2-pyridinecarboxylic acid in the presence of a base or an acid, or the reaction of 4-chloro-2-hydroxybenzaldehyde with 4-hydroxy-2-pyridinecarboxylic acid in the presence of a strong base such as sodium hydroxide.